16-O-Methylcafestol
16-O-Methylcafestol
16-O-Methylcafestol is a natural product found in Coffea canephora, Coffea arabica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
108214-28-4
VCID:
VC0162675
InChI:
InChI=1S/C21H30O3/c1-19-8-6-17-15(7-10-24-17)16(19)5-9-20-11-14(3-4-18(19)20)21(12-20,13-22)23-2/h7,10,14,16,18,22H,3-6,8-9,11-13H2,1-2H3/t14-,16-,18+,19-,20+,21+/m1/s1
SMILES:
CC12CCC3=C(C1CCC45C2CCC(C4)C(C5)(CO)OC)C=CO3
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
16-O-Methylcafestol
CAS No.: 108214-28-4
Cat. No.: VC0162675
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-O-Methylcafestol is a natural product found in Coffea canephora, Coffea arabica, and other organisms with data available. |
|---|---|
| CAS No. | 108214-28-4 |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | [(1S,4S,12S,13R,16R,17R)-17-methoxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-yl]methanol |
| Standard InChI | InChI=1S/C21H30O3/c1-19-8-6-17-15(7-10-24-17)16(19)5-9-20-11-14(3-4-18(19)20)21(12-20,13-22)23-2/h7,10,14,16,18,22H,3-6,8-9,11-13H2,1-2H3/t14-,16-,18+,19-,20+,21+/m1/s1 |
| Standard InChI Key | BDVVNPOGDNWUOI-GVOJMRIRSA-N |
| Isomeric SMILES | C[C@@]12CCC3=C([C@H]1CC[C@]45[C@H]2CC[C@H](C4)[C@](C5)(CO)OC)C=CO3 |
| SMILES | CC12CCC3=C(C1CCC45C2CCC(C4)C(C5)(CO)OC)C=CO3 |
| Canonical SMILES | CC12CCC3=C(C1CCC45C2CCC(C4)C(C5)(CO)OC)C=CO3 |
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